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Compound of Interest

Compound Name: C.l. Direct yellow 27

Cat. No.: B12372912

Essential Safety and Handling Guide for C.I.
Direct Yellow 27

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for laboratory personnel handling C.l. Direct Yellow 27 (CAS No. 10190-68-8).
Adherence to these guidelines is crucial for ensuring personal safety and regulatory
compliance.

l. Immediate Safety and Hazard Information

C.l. Direct Yellow 27 is a yellow-orange, fine crystalline powder.[1] It is considered a
hazardous substance according to OSHA 29 CFR 1910.1200.[2] While not classified as
harmful by ingestion, direct contact may cause transient eye discomfort and it may cause skin
irritation in sensitive individuals.[2][3] Inhalation of dust may lead to respiratory tract irritation.[3]
Some azo dyes are associated with potential long-term health effects, including mutagenicity
and bladder cancer, necessitating stringent safety measures.[2]

Key Hazards:
e Eye Irritation: Dust may cause irritation and inflammation.[3]
« Skin Irritation: Prolonged or repeated contact may cause skin irritation.[3]

o Respiratory Irritation: Inhalation of dust can irritate the respiratory tract.[3]
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o Combustibility: The solid is combustible and can form explosive mixtures with air, especially
as a fine dust.[2]

» Incompatibilities: Avoid contact with strong oxidizing agents, as this may result in ignition.[2]
Toxic gases can be formed by mixing with acids, aldehydes, and other compounds.[2]

Il. Personal Protective Equipment (PPE)

A comprehensive PPE plan is mandatory when handling C.I. Direct Yellow 27. The following
table summarizes the required equipment.

Protection Type Specification Rationale

] ) To prevent eye contact with
) Chemical safety goggles with )
Eye Protection dust particles that can cause

side shields. S
irritation.[2][3]

To prevent skin contact. For
prolonged or frequent contact,

o a glove with a protection class
Nitrile rubber, polychloroprene, )
] of 5 or higher (breakthrough
Hand Protection butyl rubber, or ) ) )
time > 240 minutes) is
fluorocaoutchouc gloves. ]
recommended. For brief

contact, a class 3 or higher (>

60 minutes) is suitable.[2]

] To prevent inhalation of dust,
) ] NIOSH-approved respirator for ] ) ]
Respiratory Protection dust especially when engineering
usts.
controls are insufficient.[3]

) ] Laboratory coat, overalls, and o ]
Skin and Body Protection To minimize skin exposure.[2]
a P.V.C. apron.

lll. Operational Plan for Handling

Follow this step-by-step protocol for the safe handling of C.I. Direct Yellow 27.

e Preparation:
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o Ensure a safety shower and eye-wash unit are readily accessible.[3]
o Work in a well-ventilated area, preferably within a chemical fume hood.[3]

o Inspect all PPE for integrity before use. Contaminated gloves should be replaced
immediately.[2]

e Handling:
o Avoid all personal contact, including inhalation of dust.[2][4]
o Minimize dust generation and accumulation during weighing and transfer.[3]
o Keep containers securely sealed when not in use.[2]
e Post-Handling:
o Wash hands and any exposed skin thoroughly with soap and water after handling.[2][3]
o Apply a non-perfumed moisturizer to hands after washing.[2]
o Remove and launder contaminated clothing before reuse.[3]

IV. Disposal Plan

Proper disposal of C.I. Direct Yellow 27 and its waste is critical to prevent environmental
contamination and ensure regulatory compliance.

o Waste Identification and Segregation:

o Identify all waste streams containing C.l. Direct Yellow 27, including unused product,
contaminated solutions, and grossly contaminated materials (e.g., paper towels, gloves).

o Segregate C.l. Direct Yellow 27 waste from other chemical waste to prevent unintended
reactions.[5]

e Waste Collection and Storage:
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o Collect solid waste in a clearly labeled, sealed, and compatible container (e.g.,
polyethylene or polypropylene).[2][5]

o The label should include "C.I. Direct Yellow 27 Waste," the CAS number (10190-68-8),
and appropriate hazard pictograms.[5]

o Collect liquid waste in a compatible, leak-proof container with a similar label.[5]

o Store waste containers in a designated, well-ventilated, cool, and dry area away from
incompatible materials.[5]

» Final Disposal:

o DO NOT discharge any C.I. Direct Yellow 27 waste down the drain or dispose of it with
general laboratory trash.[2][5]

o All waste must be handled in accordance with local, state, and federal regulations.[2]

o Dispose of all C.I. Direct Yellow 27 waste through a licensed hazardous waste disposal
company.[5]

o Consult with your institution's Environmental Health and Safety (EHS) department for
specific guidance and approved disposal methods.[5]

V. Safety Workflow Visualization

The following diagram illustrates the logical workflow for the safe handling and disposal of C.I.
Direct Yellow 27.

Caption: Workflow for Safe Handling and Disposal of C.l. Direct Yellow 27.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://datasheets.scbt.com/sc-214913.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_C_I_Direct_Brown_27_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b12372912?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_C_I_Direct_Brown_27_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_C_I_Direct_Brown_27_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_C_I_Direct_Brown_27_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b12372912?utm_src=pdf-body
https://datasheets.scbt.com/sc-214913.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_C_I_Direct_Brown_27_A_Guide_for_Laboratory_Professionals.pdf
https://datasheets.scbt.com/sc-214913.pdf
https://www.benchchem.com/product/b12372912?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_C_I_Direct_Brown_27_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_C_I_Direct_Brown_27_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b12372912?utm_src=pdf-body
https://www.benchchem.com/product/b12372912?utm_src=pdf-body
https://www.benchchem.com/product/b12372912?utm_src=pdf-body
https://www.benchchem.com/product/b12372912?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12372912?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

e 1. DIRECT YELLOW 27 price,buy DIRECT YELLOW 27 - chemicalbook [chemicalbook.com]
e 2. datasheets.scbt.com [datasheets.scbt.com]

e 3. cncolorchem.com [cncolorchem.com]

¢ 4. datasheets.scbt.com [datasheets.scbt.com]

e 5. benchchem.com [benchchem.com]

 To cite this document: BenchChem. [Personal protective equipment for handling C.l. Direct
yellow 27]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12372912#personal-protective-equipment-for-
handling-c-i-direct-yellow-27]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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